![molecular formula C17H20FNO4 B2977430 N-(3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl)-2-(2-fluorophenoxy)acetamide CAS No. 1421506-15-1](/img/structure/B2977430.png)
N-(3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl)-2-(2-fluorophenoxy)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl)-2-(2-fluorophenoxy)acetamide, also known as Compound A, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research.
Scientific Research Applications
Synthesis and Antitumor Activity
Research involving the synthesis and characterization of compounds with similar structural features, such as 5-fluorouracil derivatives and acetamide-containing compounds, has shown promising antitumor activities. For instance, amino acid ester derivatives containing 5-fluorouracil have been synthesized and demonstrated inhibitory effects against liver cancer BEL-7402, indicating potential antitumor applications (J. Xiong et al., 2009).
Anti-inflammatory Properties
Compounds with structural similarities have been synthesized and evaluated for their anti-inflammatory activities. Notably, a study reported the synthesis of novel N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl l-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides and demonstrated significant anti-inflammatory effects, highlighting potential therapeutic applications in inflammatory diseases (K. Sunder & Jayapal Maleraju, 2013).
Radioligand and Imaging Applications
Another avenue of research includes the development of selective radioligands for imaging purposes. A study detailed the synthesis of DPA-714, a compound designed for labeling with fluorine-18 for in vivo positron emission tomography (PET) imaging, targeting the translocator protein (18 kDa). This indicates potential applications in medical imaging and diagnostics (F. Dollé et al., 2008).
Mechanistic Insights and Chemical Synthesis
Research also delves into the mechanistic aspects of chemical reactions involving acetamide analogs and their potential for synthesizing valuable chemical entities. For instance, the facile preparation of 3-Acetamido-5-acetylfuran from N-Acetyl-D-glucosamine using commercially available aluminum salts showcases innovative synthetic methods that could be applicable to a range of chemical synthesis and pharmaceutical development projects (Daniele Padovan et al., 2020).
Properties
IUPAC Name |
N-[3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl]-2-(2-fluorophenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20FNO4/c1-11-9-13(12(2)23-11)15(20)7-8-19-17(21)10-22-16-6-4-3-5-14(16)18/h3-6,9,15,20H,7-8,10H2,1-2H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSDBHUQSAYXIOU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(O1)C)C(CCNC(=O)COC2=CC=CC=C2F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20FNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.